4,4,5,5-Tetramethyl-2-(2-methyl-4-(2,2,2-trifluoroethoxy)phenyl)-1,3,2-dioxaborolane

• Molecular Formula: C15H20BF3O3
• Molecular Weight: 316.13 g/mol
• IUPAC Name: 4,4,5,5-tetramethyl-2-[2-methyl-4-(2,2,2-trifluoroethoxy)phenyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C15H20BF3O3/c1-10-8-11(20-9-15(17,18)19)6-7-12(10)16-21-13(2,3)14(4,5)22-16/h6-8H,9H2,1-5H3
• InChI Key: JLLOAYCEQQCRHR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)OCC(F)(F)F)C

Description

This compound belongs to the class of pinacol boronic esters, characterized by a 1,3,2-dioxaborolane core with four methyl substituents (4,4,5,5-tetramethyl). The aryl group at the 2-position is a 2-methyl-4-(2,2,2-trifluoroethoxy)phenyl moiety, which combines steric bulk from the methyl group and electronic effects from the trifluoroethoxy substituent. Such boronic esters are widely used in Suzuki-Miyaura cross-coupling reactions and C–H borylation catalysis due to their stability and tunable reactivity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Stability

The trifluoroethoxy group (−OCH2CF3) is strongly electron-withdrawing, enhancing the electrophilicity of the boron atom compared to analogs with electron-donating substituents. Key comparisons include:

Table 1: Substituent Effects in Selected Dioxaborolane Derivatives

Compound Name	Substituent on Aryl Ring	Electronic Effect	Steric Bulk	Reactivity in Cross-Coupling
4,4,5,5-Tetramethyl-2-phenyl-1,3,2-dioxaborolane	−Ph (phenyl)	Neutral	Low	Moderate
4,4,5,5-Tetramethyl-2-(3-methylsulfonylphenyl)-1,3,2-dioxaborolane	−SO2Me (methylsulfonyl)	Strongly electron-withdrawing	Moderate	High (enhanced electrophilicity)
4,4,5,5-Tetramethyl-2-(2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane	−CF3 (trifluoromethyl)	Electron-withdrawing	Moderate	High
Target Compound	−OCH2CF3 (trifluoroethoxy)	Electron-withdrawing	High	Expected high (see Notes)
2-(3-Methoxy-4,5-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	−OCH3 (methoxy)	Electron-donating	Moderate	Lower

Key Observations:

• Electron-Withdrawing Groups (EWGs): The trifluoroethoxy group in the target compound is comparable to −CF3 and −SO2Me in enhancing boron electrophilicity, which accelerates transmetalation in cross-coupling reactions .
• However, evidence suggests that steric effects from the dioxaborolane’s methyl groups are minimal .

Catalytic and Mechanistic Insights

• The trifluoroethoxy group in the target compound may mitigate this via enhanced electrophilicity.
• C–H Borylation Selectivity: Ligand and borane combinations influence regioselectivity. HBpin (pinacolborane) and B2pin2 (bis(pinacolato)diboron) derivatives with EWGs like −OCH2CF3 may enable selective borylation at sterically hindered sites .

Spectroscopic and Physical Properties

• NMR Shifts: The trifluoroethoxy group’s −CF3 signal would appear as a quartet near δ 70–80 ppm in $^{19}\text{F}$ NMR, while the dioxaborolane’s methyl groups resonate at δ 1.36 ppm ($^1\text{H}$ NMR) .
• Stability: The electron-withdrawing nature of −OCH2CF3 increases hydrolytic stability compared to methoxy-substituted analogs .